Cas no 97165-42-9 (6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)-)

• Product Name: 6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)-
• CAS No: 97165-42-9
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 813669
• PubChem ID: 13873188
• Update Time: 2025-04-19

6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-1,3-Dioxolo[4,5-h][1]benzopyran-6-one,7-(4-methoxyphenyl)-
• 4'-Methoxy-7,8-methylenedioxyisoflavone
• LMPK12050136
• Maximaisoflavone H
• 97165-42-9
• 7-(4-Methoxyphenyl)-6H-[1,3]dioxolo[4,5-h]chromen-6-one

• Inchi： 1S/C17H12O5/c1-19-11-4-2-10(3-5-11)13-8-20-16-12(15(13)18)6-7-14-17(16)22-9-21-14/h2-8H,9H2,1H3
• InChI Key： ODNPGUYDUGIBPN-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)OC)C(C2C=CC3=C(C1=2)OCO3)=O

Computed Properties

• Exact Mass: 296.06847348g/mol
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones